Cas no 35930-29-1 (5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one)
5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one
- 9-hydroxyspatheliachromene
- Greveichromenol
- 35930-29-1
- AKOS040763354
- CHEMBL2204368
- 5-hydroxy-8-(hydroxymethyl)-2,2-dimethylpyrano[3,2-g]chromen-6-one
- 5-hydroxy-8-(hydroxymethyl)-2,2-dimethylpyrano(3,2-g)chromen-6-one
-
- Inchi: 1S/C15H14O5/c1-15(2)4-3-9-11(20-15)6-12-13(14(9)18)10(17)5-8(7-16)19-12/h3-6,16,18H,7H2,1-2H3
- InChI Key: MJSXHUBIQAPDNC-UHFFFAOYSA-N
- SMILES: O1C2C=C3C(C(C=C(CO)O3)=O)=C(C=2C=CC1(C)C)O
Computed Properties
- Exact Mass: 274.08412354g/mol
- Monoisotopic Mass: 274.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.918
- Topological Polar Surface Area: 76Ų
5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6306-5 mg |
Greveichromenol |
35930-29-1 | 98% | 5mg |
¥ 3,230 | 2023-07-11 | |
| TargetMol Chemicals | TN6306-1 mL * 10 mM (in DMSO) |
Greveichromenol |
35930-29-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN6306-5mg |
Greveichromenol |
35930-29-1 | 5mg |
¥ 3230 | 2024-07-20 | ||
| TargetMol Chemicals | TN6306-1 ml * 10 mm |
Greveichromenol |
35930-29-1 | 1 ml * 10 mm |
¥ 3330 | 2024-07-20 |
5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one
5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one (CAS No. 35930-29-1): A Comprehensive Overview
The compound 5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one, identified by its CAS number 35930-29-1, represents a structurally intriguing molecule with significant potential in the field of pharmaceutical chemistry and biochemistry. This tricyclic scaffold, characterized by a fused pyranochromenone core, has garnered attention due to its unique chemical properties and biological activities. The presence of multiple hydroxyl and methyl substituents enhances its reactivity, making it a valuable candidate for further exploration in drug discovery and molecular medicine.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrano[3,2-g]chromenone core is particularly noteworthy for its ability to interact with biological targets in a manner that is both selective and potent. This compound's structural features suggest potential applications in modulating enzyme activity, inhibiting inflammatory pathways, and even influencing cellular signaling cascades. The 5-hydroxy and 2-hydroxymethyl groups are particularly significant, as they can participate in hydrogen bonding interactions, which are crucial for binding to protein targets.
In the context of modern drug development, the synthesis and characterization of such complex molecules are essential steps toward understanding their pharmacological profiles. The 8,8-dimethyl substitution at the pyranochrome ring contributes to the compound's stability and lipophilicity, which are critical factors in determining its bioavailability and pharmacokinetic behavior. Researchers have been exploring various synthetic routes to optimize the production of this compound, leveraging state-of-the-art techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have begun to uncover its biological activities, particularly in the realm of anti-inflammatory and antioxidant properties. The 5-hydroxy-2-hydroxymethyl moiety is thought to play a key role in these effects by interacting with redox-sensitive proteins and enzymes. Furthermore, the 8H-pyrano[3,2-g]chromen-4-one scaffold itself has been shown to exhibit inhibitory activity against certain kinases and transcription factors, making it a promising candidate for treating diseases such as cancer and neurodegenerative disorders.
The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like 5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one. Molecular docking studies have revealed that this compound can bind effectively to various protein targets with high affinity. This computational evidence has guided experimental efforts toward optimizing its structure for improved potency and selectivity. Additionally, the use of crystallographic techniques has provided insights into its binding mode at the molecular level, further validating its potential as a drug candidate.
As research continues to evolve, the applications of this compound are likely to expand beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for designing molecules with enhanced photophysical properties, which could be useful in photodynamic therapy or as fluorescent probes for cellular imaging. Moreover, the 5-hydroxy and 2-hydroxymethyl groups offer opportunities for further functionalization through derivatization strategies, allowing researchers to tailor its properties for specific biological outcomes.
The synthesis of 5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one also presents challenges that highlight the need for innovative synthetic methodologies. The tricyclic nature of the molecule requires precise control over reaction conditions to ensure high yield and purity. Advances in green chemistry have inspired researchers to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts not only improve the efficiency of producing this compound but also align with broader initiatives to promote sustainable pharmaceutical manufacturing.
In conclusion,5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one (CAS No. 35930-29-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As our understanding of its properties continues to grow,so too will its applications across various fields of medicine and biotechnology。The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration between chemists,biologists,and pharmacologists in driving innovation in drug discovery。
35930-29-1 (5-hydroxy-2-hydroxymethyl-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)